![molecular formula C92H169N35O27 B1151277 H-Ala-Arg-Thr-Lys(Me)-Gln-Thr-Ala-Arg-Lys-Ser-Thr-Gly-Gly-Lys-Ala-Pro-Arg-Lys-Gln-Leu-OH](/img/structure/B1151277.png)
H-Ala-Arg-Thr-Lys(Me)-Gln-Thr-Ala-Arg-Lys-Ser-Thr-Gly-Gly-Lys-Ala-Pro-Arg-Lys-Gln-Leu-OH
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Description
Histone peptide. Substrate for methyltransferase/demethylase enzymes. Peptide derived from human histone isotype 3.1.
Scientific Research Applications
Sequence Analysis in Protein Structure
The sequence H-Ala-Arg-Thr-Lys(Me)-Gln-Thr-Ala-Arg-Lys-Ser-Thr-Gly-Gly-Lys-Ala-Pro-Arg-Lys-Gln-Leu-OH is closely related to amino acid sequences in various proteins, highlighting its importance in the study of protein structures. For instance, Morgan, Birken, and Canfield (1975) elucidated the amino acid sequence of the alpha and beta subunits of human chorionic gonadotropin, revealing sequences similar to the one , which aids in understanding the structure and function of these hormones (Morgan, Birken, & Canfield, 1975). Similarly, Uehara et al. (1980) investigated the amino-terminal residues of murine major histocompatibility complex alloantigens, providing insights into immune response mechanisms (Uehara et al., 1980).
Histone Protein Research
The sequence is also significant in the study of histone proteins. For example, Delange, Williams, and Searcy (1981) determined the complete amino acid sequence of the DNA-binding histone-like protein from Thermoplasma acidophilum, which shares similarities with the sequence , contributing to our understanding of DNA-protein interactions (Delange, Williams, & Searcy, 1981). Additionally, Olson, Jordan, and Busch (1972) analyzed the amino terminal sequence of calf thymus histone 3, which includes a similar sequence, providing insights into the role of histones in chromatin structure and gene regulation (Olson, Jordan, & Busch, 1972).
Peptide Sequencing in Various Organisms
This sequence aids in peptide sequencing across different organisms. For instance, Strickland et al. (1978) determined the amino acid sequence of histone H2B(3) from the sea urchin, illustrating the evolutionary conservation of histone sequences and their functional implications (Strickland et al., 1978).
Properties
Molecular Formula |
C92H169N35O27 |
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Molecular Weight |
2197.57 |
IUPAC Name |
(2S)-2-[[(2S)-5-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-6-amino-2-[[2-[[2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-hydroxybutanoyl]amino]-6-(methylamino)hexanoyl]amino]-5-oxopentanoyl]amino]-3-hydroxybutanoyl]amino]propanoyl]amino]-5-carbamimidamidopentanoyl]amino]hexanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxybutanoyl]amino]acetyl]amino]acetyl]amino]hexanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoyl]amino]hexanoyl]amino]-5-oxopentanoyl]amino]-4-methylpentanoic acid |
InChI |
InChI=1S/C92H169N35O27/c1-46(2)42-62(89(153)154)122-80(144)60(30-32-65(97)132)118-75(139)54(23-11-15-35-94)116-78(142)58(27-19-39-107-91(101)102)120-84(148)64-29-21-41-127(64)88(152)49(5)112-74(138)53(22-10-14-34-93)113-68(135)44-109-67(134)43-110-85(149)69(50(6)129)124-83(147)63(45-128)123-79(143)55(24-12-16-36-95)117-77(141)57(26-18-38-106-90(99)100)115-73(137)48(4)111-86(150)70(51(7)130)125-82(146)61(31-33-66(98)133)119-76(140)56(25-13-17-37-105-9)121-87(151)71(52(8)131)126-81(145)59(114-72(136)47(3)96)28-20-40-108-92(103)104/h46-64,69-71,105,128-131H,10-45,93-96H2,1-9H3,(H2,97,132)(H2,98,133)(H,109,134)(H,110,149)(H,111,150)(H,112,138)(H,113,135)(H,114,136)(H,115,137)(H,116,142)(H,117,141)(H,118,139)(H,119,140)(H,120,148)(H,121,151)(H,122,144)(H,123,143)(H,124,147)(H,125,146)(H,126,145)(H,153,154)(H4,99,100,106)(H4,101,102,107)(H4,103,104,108)/t47-,48-,49-,50+,51+,52+,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,69-,70-,71-/m0/s1 |
SMILES |
CC(C)CC(C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C1CCCN1C(=O)C(C)NC(=O)C(CCCCN)NC(=O)CNC(=O)CNC(=O)C(C(C)O)NC(=O)C(CO)NC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C(C)NC(=O)C(C(C)O)NC(=O)C(CCC(=O)N)NC(=O)C(CCCCNC)NC(=O)C(C(C)O)NC(=O)C(CCCNC(=N)N)NC(=O)C(C)N |
Origin of Product |
United States |
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